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(S)-2-Morpholineacetic acid is a chiral heterocyclic compound featuring a morpholine ring, a
common scaffold in medicinal chemistry. Its structural motifs are present in a variety of
biologically active molecules, making it a valuable building block for drug discovery and
development professionals. The presence of both a secondary amine and a carboxylic acid
group provides versatile handles for synthetic elaboration, enabling its incorporation into more
complex molecular architectures. Given its application in research environments where
precision and safety are paramount, a thorough understanding of its handling, safety protocols,
and chemical properties is not merely a regulatory formality but a prerequisite for reliable and
reproducible scientific outcomes.

This guide provides a comprehensive overview of the safety, handling, and material safety data
for (S)-2-Morpholineacetic acid, synthesized from authoritative sources. It is designed to
equip researchers, scientists, and drug development professionals with the necessary
knowledge to manage this compound responsibly and effectively in a laboratory setting.

Section 1: Hazard Identification and GHS
Classification
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Proper hazard identification is the foundation of laboratory safety. While comprehensive
toxicological data for (S)-2-Morpholineacetic acid specifically is limited, the available Safety
Data Sheets (SDS) for the closely related 2-Morpholineacetic acid hydrochloride provide a
reliable basis for assessing its potential hazards.[1][2][3][4] The compound is classified as an
irritant.

GHS Hazard Statements:

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]

GHS Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P280
(Wear protective gloves/eye protection).[3][4]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER
or doctor if you feel unwell).[3][4]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[3][4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][4]

The following diagram illustrates the logical flow from hazard identification to the
implementation of appropriate safety measures.
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Caption: Logical relationship between GHS hazards and preventative protocols.

Section 2: Chemical and Physical Properties

A clear understanding of a compound's physical properties is critical for its proper handling,

storage, and use in experimental design. The data below is compiled for 2-Morpholineacetic

acid and its hydrochloride salt, which serves as a close proxy for the (S)-enantiomer.

Property Value Source(s)
Molecular Formula CeH11NOs3 [5][6]
Molecular Weight 145.16 g/mol [5]
Appearance Off-white to white solid/powder  [6][7]
Melting Point 162-164 °C [6]
Boiling Point 272 °C (Predicted) [6]
Soluble in DMSO and
Solubility Methanol (Slightly). Soluble in [6][8]
water.
Storage Temperature Room Temperature or 2-8°C [5]6][8]
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Section 3: Protocols for Safe Handling and Storage

Adherence to rigorous handling and storage protocols is essential not only for personnel safety
but also for maintaining the chemical integrity and purity of the reagent, thereby ensuring the
validity of experimental results.

Handling Protocol

» Engineering Controls: Always handle (S)-2-Morpholineacetic acid in a well-ventilated area.
A chemical fume hood is strongly recommended to minimize inhalation exposure.[1][9]
Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[2][10]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
o Eye Protection: Safety glasses with side-shields or tightly fitting safety goggles.[8][11]

o Hand Protection: Chemically resistant gloves, such as nitrile rubber. Inspect gloves for
integrity before use.[4][8]

o Skin Protection: A lab coat or impervious clothing to prevent skin contact.[8][11]
e Procedural Discipline:
o Avoid the formation of dust and aerosols during handling.[1]
o Wash hands and any exposed skin thoroughly after handling the compound.[2][12]

o Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[9][11]

Storage Protocol

» Container Integrity: Keep the container tightly closed when not in use to prevent
contamination and absorption of moisture.[1][2][8]

e Environmental Conditions: Store in a cool, dry, and well-ventilated place.[1][8] The
compound is described as hygroscopic, making protection from moisture critical.[1] Storing
under an inert gas like argon or nitrogen is advisable for long-term stability.[1]
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» Incompatibilities: Store away from incompatible materials, which include strong oxidizing
agents, acids, acid chlorides, and acid anhydrides.[1][8]

The following diagram illustrates the causal link between proper storage and handling
procedures and the preservation of compound integrity, which is fundamental to achieving
trustworthy experimental outcomes.
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Caption: Workflow demonstrating how proper handling preserves compound integrity for
reliable data.

Section 4: First Aid and Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is crucial. The following
measures are based on standard chemical first aid protocols.[1][2][3][8]

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[1][2]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water for at least 15 minutes. If skin irritation persists, consult a
physician.[1][2]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][8]

In all cases of significant exposure, show the Safety Data Sheet to the attending medical
professional.[1]

Section 5: Accidental Release and Spill Management

A systematic approach to spill management is essential to contain the hazard and prevent
environmental contamination.

Spill Response Protocol

o Evacuate & Secure: Evacuate non-essential personnel from the spill area. Ensure adequate
ventilation.[1]

o Personal Protection: Don appropriate PPE, including respiratory protection, before entering
the spill area.[1]

o Containment & Cleanup:
o Avoid creating dust.[1]

o Carefully sweep or shovel the spilled solid material into a suitable, labeled, and closed
container for disposal.[1]

o Do not allow the product to enter drains or waterways.[1]

o Decontamination: Clean the spill area thoroughly once the material has been removed.
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+ Disposal: Dispose of the contained waste through a licensed professional waste disposal
service.[1]

The workflow for responding to a chemical spill is visualized below.
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Caption: Step-by-step workflow for managing a chemical spill.

Section 6: Stability, Reactivity, and Disposal
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» Reactivity and Stability: The compound is stable under recommended storage conditions.[1]
However, it should be kept away from incompatible materials such as strong oxidizing agents
and strong acids to avoid hazardous reactions.[1][8] Avoid exposure to moisture.[1]

o Hazardous Decomposition Products: In the event of a fire, hazardous decomposition
products may be formed, including carbon oxides (CO, COz2), nitrogen oxides (NOx), and
hydrogen chloride gas.[1][2]

o Disposal: Unused material and its container must be disposed of as hazardous waste. This
should be done through a licensed and approved waste disposal company to ensure
compliance with all local, state, and federal regulations.[1][2] Do not dispose of as unused
product in drains or the environment.

Conclusion

(S)-2-Morpholineacetic acid is a valuable reagent in modern chemical research. Its safe and
effective use is contingent upon a robust understanding of its potential hazards and the strict
implementation of established safety protocols. By integrating the principles of hazard
identification, proper handling, diligent storage, and emergency preparedness into all laboratory
workflows, researchers can mitigate risks, protect personnel, and ensure the integrity of their
scientific work. This guide serves as a technical resource to support those goals, emphasizing
that a culture of safety is inextricably linked to scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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